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Compound of Interest

Compound Name: Benzene, 1-butyl-4-methoxy-

Cat. No.: B097505 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive evaluation of 4-butylanisole for use as a fragrance ingredient in

cosmetic formulations, focusing on safety assessment, particularly skin sensitization potential.

Introduction
4-Butylanisole (also known as 4-tert-butylanisole or p-tert-butylanisole) is an aromatic

compound utilized in the fragrance industry for its distinct scent profile.[1][2] As with all

cosmetic ingredients, a thorough safety and toxicological assessment is imperative to ensure

consumer safety. A critical endpoint for fragrance ingredients is their potential to cause skin

sensitization, leading to allergic contact dermatitis.[3][4]

These application notes provide a summary of the known properties of 4-butylanisole and

detail the standardized in chemico and in vitro protocols required to evaluate its skin

sensitization potential and cytotoxicity. The methodologies are based on internationally

recognized OECD guidelines, which are fundamental for regulatory submissions and robust

safety assessments in the absence of animal testing.[5][6]

Physicochemical Properties of 4-Butylanisole
A summary of the key physicochemical properties of 4-butylanisole is presented in Table 1.

This information is crucial for designing and interpreting toxicological assays.
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Property Value Reference

CAS Number 5396-38-3 [7][8]

Molecular Formula C₁₁H₁₆O [9]

Molecular Weight 164.24 g/mol [7][9]

Appearance
Clear colorless to slightly

yellow liquid
[1]

Density 0.938 g/mL at 25 °C [7][8]

Boiling Point 80 °C at 1.5 mm Hg [10]

Melting Point 18 °C [10]

Refractive Index n20/D 1.503 [7][8]

Safety and Toxicological Profile
Skin Sensitization Hazard
Safety Data Sheets (SDS) for products containing 4-tert-butylanisole classify it as a Skin

Sensitizer (Category 1) with the hazard statement H317: "May cause an allergic skin reaction".

[5] This classification indicates that the substance is recognized as having the potential to elicit

skin sensitization in humans. However, publicly available quantitative data from validated non-

animal test methods to further characterize this potential are limited.

Quantitative Data Summary
A comprehensive literature search did not yield specific quantitative data for 4-butylanisole from

the standard in chemico and in vitro assays for skin sensitization and cytotoxicity. The following

tables are provided as templates for researchers to populate upon experimental investigation.

Table 2: In Chemico & In Vitro Skin Sensitization Data for 4-Butylanisole (Template)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.researchgate.net/figure/The-IC-50-values-for-cell-lines-following-crude-skin-secretion-exposure-by-MTT-assay_tbl1_324480950
https://www.researchgate.net/publication/284786865_Skin_Sensitization_Quantitative_Risk_Assessment_A_Review_of_Underlying_Assumptions
https://pubmed.ncbi.nlm.nih.gov/26619781/
https://www.researchgate.net/figure/The-IC-50-values-for-cell-lines-following-crude-skin-secretion-exposure-by-MTT-assay_tbl1_324480950
https://pubmed.ncbi.nlm.nih.gov/26619781/
https://www.researchwithrutgers.com/en/publications/molecular-mechanisms-of-butylated-hydroxylanisole-induced-toxicit/
https://www.researchgate.net/figure/The-IC-50-values-for-cell-lines-following-crude-skin-secretion-exposure-by-MTT-assay_tbl1_324480950
https://www.researchgate.net/publication/284786865_Skin_Sensitization_Quantitative_Risk_Assessment_A_Review_of_Underlying_Assumptions
https://pubmed.ncbi.nlm.nih.gov/34453447/
https://pubmed.ncbi.nlm.nih.gov/34453447/
https://www.researchgate.net/figure/The-IC-50-values-for-cell-lines-following-crude-skin-secretion-exposure-by-MTT-assay_tbl1_324480950
https://www.researchgate.net/publication/284786865_Skin_Sensitization_Quantitative_Risk_Assessment_A_Review_of_Underlying_Assumptions
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2021.655771/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assay Endpoint Result Classification Reference

DPRA
Mean Cys/Lys %

Depletion

Data not

available

Data not

available

KeratinoSens™ EC1.5 (µM)
Data not

available

Data not

available

Imax
Data not

available

Data not

available

h-CLAT
EC150 (CD86)

(µg/mL)

Data not

available

Data not

available

EC200 (CD54)

(µg/mL)

Data not

available

Data not

available

CV75 (µg/mL)
Data not

available

Data not

available

Table 3: In Vitro Cytotoxicity Data for 4-Butylanisole (Template)

Cell Line Assay Endpoint Result Reference

HaCaT

(Keratinocytes)
MTT IC50 (µM)

Data not

available

THP-1

(Monocytes)
Propidium Iodide CV75 (µg/mL)

Data not

available

Experimental Protocols
The following protocols are detailed methodologies for key experiments to determine the skin

sensitization potential and cytotoxicity of 4-butylanisole. These protocols are aligned with

OECD Test Guidelines.

Direct Peptide Reactivity Assay (DPRA) - OECD TG 442C
This in chemico assay evaluates the reactivity of a test chemical with synthetic peptides

containing cysteine and lysine, mimicking the covalent binding to skin proteins, which is the
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molecular initiating event in skin sensitization.[11]

Objective: To determine the peptide depletion potential of 4-butylanisole.

Materials:

4-Butylanisole

Acetonitrile (ACN)

Cysteine-containing peptide (Ac-RFAACAA-COOH)

Lysine-containing peptide (Ac-RFAAKAA-COOH)

Phosphate buffer (pH 7.5)

Ammonium acetate buffer (pH 10.2)

HPLC system with UV detector

Procedure:

Preparation of Solutions:

Prepare a 100 mM solution of 4-butylanisole in acetonitrile.

Prepare a 0.667 mM solution of the cysteine peptide in phosphate buffer.

Prepare a 0.667 mM solution of the lysine peptide in ammonium acetate buffer.

Incubation:

For the cysteine peptide, mix the peptide solution, acetonitrile, and 4-butylanisole solution

to achieve a final peptide concentration of 0.5 mM and a 4-butylanisole-to-peptide molar

ratio of 1:10.

For the lysine peptide, mix the peptide solution and 4-butylanisole solution to achieve a

final peptide concentration of 0.5 mM and a 4-butylanisole-to-peptide molar ratio of 1:50.
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Prepare reference controls containing the peptide and solvent (acetonitrile) without the

test chemical.

Incubate all samples in the dark at 25°C for 24 hours.

HPLC Analysis:

Analyze the samples using a reverse-phase HPLC system with UV detection at 220 nm.

Quantify the peak area of the remaining cysteine and lysine peptides in both the 4-

butylanisole-treated samples and the reference controls.

Data Analysis:

Calculate the percent peptide depletion for both cysteine and lysine using the following

formula: Percent Depletion = [1 - (Peak Area of Test Sample / Peak Area of Reference

Control)] * 100

Calculate the mean percent depletion from triplicate measurements.

Classify the reactivity based on the mean cysteine and lysine depletion according to the

OECD TG 442C prediction model.[12]

KeratinoSens™ Assay - OECD TG 442D
This in vitro assay uses a transgenic human keratinocyte cell line (HaCaT) to assess the

activation of the Keap1-Nrf2-ARE pathway, a key event in skin sensitization.[13]

Objective: To determine if 4-butylanisole induces the Keap1-Nrf2-ARE pathway in

keratinocytes.

Materials:

KeratinoSens™ cell line

DMEM culture medium with supplements

4-Butylanisole
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Dimethyl sulfoxide (DMSO)

Cinnamic aldehyde (positive control)

Luciferase assay substrate

MTT reagent (for cytotoxicity assessment)

96-well cell culture plates

Luminometer and spectrophotometer

Procedure:

Cell Culture:

Culture KeratinoSens™ cells in DMEM supplemented with 10% FBS and geneticin.

Seed 10,000 cells per well in 96-well plates and incubate for 24 hours.

Test Chemical Exposure:

Prepare a stock solution of 4-butylanisole in DMSO.

Perform serial dilutions in culture medium to obtain 12 final test concentrations (e.g., from

0.98 to 2000 µM). The final DMSO concentration should be 1%.

Prepare wells with solvent control (1% DMSO) and positive control (cinnamic aldehyde at

various concentrations).

Replace the cell culture medium with the prepared test solutions and incubate for 48

hours. Prepare parallel plates for cytotoxicity assessment.

Luciferase Activity Measurement:

After incubation, wash the cells and lyse them.

Measure the luminescence in each well after adding the luciferase substrate using a

luminometer.
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Cytotoxicity Assessment (MTT Assay):

In the parallel plates, incubate the cells with MTT solution.

Solubilize the formazan crystals and measure the absorbance at 570 nm.

Data Analysis:

Calculate the fold induction of luciferase activity relative to the solvent control.

Calculate cell viability relative to the solvent control.

A positive result is recorded if:

The luciferase induction is ≥ 1.5-fold.

The EC1.5 value (concentration at which induction reaches 1.5-fold) is < 1000 µM.

Cell viability is > 70% at the EC1.5 concentration.

These criteria are met in at least two of three independent runs.[14]

MTT Cytotoxicity Assay on HaCaT Cells
This assay assesses the effect of 4-butylanisole on the viability of human keratinocytes.

Objective: To determine the concentration of 4-butylanisole that reduces the viability of HaCaT

cells by 50% (IC50).

Materials:

HaCaT cell line

DMEM culture medium with supplements

4-Butylanisole

DMSO
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MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization solution (e.g., DMSO or isopropanol with HCl)

96-well cell culture plates

Spectrophotometer

Procedure:

Cell Seeding:

Seed HaCaT cells into 96-well plates at a density of 1 x 10⁴ cells/well and incubate for 24

hours.[15]

Compound Treatment:

Prepare serial dilutions of 4-butylanisole in culture medium from a DMSO stock. Ensure

the final DMSO concentration is non-toxic (typically ≤ 0.5%).

Include untreated and solvent controls.

Replace the medium with the test solutions and incubate for a specified period (e.g., 24 or

48 hours).

MTT Assay:

Remove the treatment medium and add fresh medium containing MTT (e.g., 0.5 mg/mL).

Incubate for 2-4 hours at 37°C to allow formazan crystal formation.

Remove the MTT solution and add a solubilization solution to dissolve the formazan

crystals.

Absorbance Measurement:

Measure the absorbance at a wavelength of 570 nm using a microplate reader.

Data Analysis:
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Calculate the percentage of cell viability for each concentration relative to the solvent

control.

Plot a dose-response curve (cell viability vs. concentration of 4-butylanisole).

Determine the IC50 value from the curve using non-linear regression analysis.

Mandatory Visualizations
The following diagrams illustrate the experimental workflow for skin sensitization testing and

the underlying biological pathway.

Experimental Workflow for Skin Sensitization Assessment

Test Substance:
4-Butylanisole

KE1: Protein Reactivity
(DPRA - OECD TG 442C)

KE2: Keratinocyte Activation
(KeratinoSens™ - OECD TG 442D)

KE3: Dendritic Cell Activation
(h-CLAT - OECD TG 442E)

Cytotoxicity Assessment
(MTT Assay)

Data Integration & Hazard Assessment
(e.g., 2-out-of-3 Approach)

Skin Sensitizer Classification
(GHS Category)

Click to download full resolution via product page
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Caption: Experimental workflow for assessing the skin sensitization potential of a test

substance.

Adverse Outcome Pathway (AOP) for Skin Sensitization

Molecular Initiating Event (MIE)
Covalent Binding to Skin Proteins

Key Event 2
Keratinocyte Activation &

Nrf2-ARE Pathway

DPRA assesses this

Key Event 3
Dendritic Cell Activation

KeratinoSens™ assesses this

Key Event 4
T-Cell Proliferation & Activation

h-CLAT assesses this

Adverse Outcome
Allergic Contact Dermatitis

Click to download full resolution via product page

Caption: The Adverse Outcome Pathway (AOP) for skin sensitization and associated in vitro

assays.
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4-Butylanisole is classified as a skin sensitizer. To conduct a thorough quantitative risk

assessment for its use in cosmetic products, robust experimental data from validated non-

animal methods are required. The protocols provided herein for the DPRA, KeratinoSens™,

and MTT assays offer a standardized framework for generating the necessary data to

characterize its sensitization potential and cytotoxic profile. This information is essential for

establishing safe use levels in cosmetic formulations and for regulatory compliance. Further

research is warranted to generate specific data for 4-butylanisole and to investigate the

underlying molecular mechanisms of its sensitizing activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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